2-Acetamido-3-aminobutanoic acid

• CAS No.: 103994-49-6
• Molecular Formula: C6H12N2O3
• Molecular Weight: 160.17 g/mol
• IUPAC Name: 2-acetamido-3-aminobutanoic acid
• InChI: InChI=1S/C6H12N2O3/c1-3(7)5(6(10)11)8-4(2)9/h3,5H,7H2,1-2H3,(H,8,9)(H,10,11)
• InChI Key: BOSRVOUMJXSLLP-UHFFFAOYSA-N
• SMILES: CC(C(C(=O)O)NC(=O)C)N
• Synonyms: Butanoic acid, 2-(acetylamino)-3-amino-

Description

2-Acetamido-3-aminobutanoic acid, also known as this compound, is a useful research compound. Its molecular formula is C6H12N2O3 and its molecular weight is 160.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Five grams of ethyl 2-acetamido-3-aminobutyrate were dispersed in 10 ml of cold methanol, after which 1.51 g of potassium hydroxide in 15 ml of methanol were added. The mixture was stirred in an ice bath and then allowed to warm to 23° C. over a period of 18 hours. The solvent was removed at reduced pressure, and the residue was dissolved in a minimum of warm water and adjusted to a pH of 6.5 with hydrochloric acid. Upon cooling, crystals of 2-acetamido-3-aminobutyric acid were formed in a 95% yield.